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Cat. No.: B8461081 Get Quote

An Application Note on the Preparation of 1M Triethylammonium Bicarbonate (TEAB) Buffer

Abstract
Triethylammonium bicarbonate (TEAB) is a volatile buffer extensively utilized in various

biochemical applications, most notably as a mobile phase in reverse-phase high-performance

liquid chromatography (RP-HPLC) for the purification of biomolecules such as oligonucleotides

and peptides.[1][2][3] Its key advantage is its volatility, which allows for its complete removal by

lyophilization, leaving the analyte of interest salt-free for subsequent analysis, such as mass

spectrometry.[4][5] This document provides a detailed protocol for the preparation of a 1M

TEAB buffer solution, intended for researchers, scientists, and professionals in drug

development.

Quantitative Data Summary
The preparation of 1M TEAB buffer involves the reaction of triethylamine with carbonic acid.

The key quantitative parameters are outlined below.
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Parameter Specification Notes

Reagents

Triethylamine (TEA) ≥99.5% purity A clear, colorless liquid.

High-Purity Water Deionized or Milli-Q
To ensure minimal ionic

contamination.

Carbon Dioxide (CO₂) Solid (dry ice) or Gaseous The source of carbonic acid.

Reaction Conditions

Temperature 0–4 °C
An ice bath is used to control

the exothermic reaction.

Final Buffer Characteristics

Concentration 1.0 M

Final pH Approximately 8.5
The pH is dependent on the

CO₂ concentration.[4][5]

Storage 2–8 °C To maintain buffer stability.[4]

Experimental Protocol
This section details the step-by-step methodology for the preparation of 1 liter of 1M TEAB

buffer.

Materials and Equipment:

Triethylamine (TEA), HPLC grade (≥99.5%)

High-purity water (deionized or Milli-Q)

Dry ice (solid CO₂) or a cylinder of CO₂ gas with a regulator and tubing

2 L Erlenmeyer flask

1 L graduated cylinder
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Magnetic stirrer and a Teflon-coated stir bar

Calibrated pH meter

Glass beaker for an ice bath

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, and a lab

coat

Procedure:

⚠️ Safety Precaution: Triethylamine is a toxic and flammable liquid with a strong, pungent odor.

This entire procedure must be performed within a certified chemical fume hood.

Preparation of 1M Triethylamine Solution:

Place a 2 L Erlenmeyer flask containing a magnetic stir bar into a large beaker filled with

ice and water.

Measure 800 mL of high-purity water into the flask and allow it to cool to approximately

4°C with gentle stirring.

In a fume hood, carefully measure 139 mL of triethylamine and add it slowly to the chilled

water. The reaction is exothermic, and maintaining a low temperature is crucial.

Once the triethylamine is fully dissolved, add more high-purity water to bring the total

volume to 1 L. This yields a 1 M triethylamine solution.[4]

Formation of Bicarbonate Buffer:

Continue to stir the 1 M triethylamine solution in the ice bath.

Gradually add small pieces of crushed dry ice to the solution.[4] Alternatively, bubble CO₂

gas from a cylinder through the solution using a gas dispersion tube.

The addition of CO₂ will cause the pH of the solution to decrease as triethylammonium
bicarbonate is formed.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.biosyn.com/tew/teab-a-versatile-volatile-buffer-for-biological-applications.aspx
https://www.biosyn.com/tew/teab-a-versatile-volatile-buffer-for-biological-applications.aspx
https://www.benchchem.com/product/b8461081?utm_src=pdf-body
https://www.benchchem.com/product/b8461081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8461081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pH Adjustment and Finalization:

Periodically measure the pH of the solution using a calibrated pH meter.

Continue to add CO₂ until the pH of the solution stabilizes at approximately 8.5.[4][5]

Storage:

Once the target pH is achieved, transfer the buffer to a clean, well-sealed glass bottle.

Store the 1M TEAB buffer at 2–8 °C to prevent degradation.[4]
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Caption: A workflow diagram illustrating the preparation of 1M TEAB buffer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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